Cas no 1353980-26-3 (2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353980-26-3
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 2156176
• Update Time: 2025-08-03

2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-((2-aminoethoxy)methyl)piperidine-1-carboxylate
• AM94381
• 2-(2-Aminoethoxymethyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(16)15-8-5-4-6-11(15)10-17-9-7-14/h11H,4-10,14H2,1-3H3
• InChI Key： LIDIVMGUWKBEKQ-UHFFFAOYSA-N
• SMILES： O(CCN)CC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 264
• Topological Polar Surface Area: 64.8

Additional information on 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353980-26-3)

2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester, identified by the chemical registration number CAS No. 1353980-26-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of an aminoethylmethyl side chain and a tert-butyl ester group on the piperidine ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacological research.

The synthesis and characterization of 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester have been subjects of considerable interest in recent years. The tert-butyl ester functionality not only serves as a protecting group for the carboxylic acid moiety but also enhances the solubility and stability of the compound, making it a valuable intermediate in multi-step organic syntheses. Furthermore, the aminoethylmethyl group introduces a flexible alkyl chain that can influence both the conformational dynamics and binding interactions of the molecule, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been explored as a building block for more complex pharmacophores. Piperidine derivatives are well-documented for their role in modulating various biological pathways, including neurotransmitter systems, enzyme inhibition, and anti-inflammatory responses. The specific substitution pattern in this compound suggests potential applications in the development of novel therapeutic agents targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease, where piperidine-based scaffolds have shown promise.

Recent advancements in computational chemistry and molecular modeling have further illuminated the pharmacological relevance of 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester. Studies utilizing virtual screening and docking simulations have demonstrated that this compound can interact with a range of protein targets, including kinases and G-protein coupled receptors (GPCRs). These interactions are mediated by the precise spatial arrangement of functional groups within the molecule, which can be fine-tuned through structural modifications. Such insights have guided experimental efforts to optimize potency and selectivity for therapeutic applications.

The role of CAS No. 1353980-26-3 in medicinal chemistry extends beyond its use as an intermediate. The compound has been employed in the synthesis of peptidomimetics and protease inhibitors, where its piperidine core provides a stable framework for mimicking natural peptide sequences. This approach has been particularly valuable in developing treatments for infectious diseases and cancer, where proteases play pivotal roles in pathogenic processes. The tert-butyl ester group also facilitates further derivatization, allowing chemists to explore diverse chemical space and identify new lead compounds with enhanced pharmacological profiles.

From a synthetic chemistry perspective, 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester exemplifies the elegance of modern organic synthesis strategies. The introduction of chiral centers through asymmetric transformations has enabled the preparation of enantiomerically pure forms of this compound, which are essential for evaluating stereoselective pharmacological effects. Additionally, catalytic methods have been developed to streamline its synthesis, reducing both reaction times and waste generation—a critical consideration in sustainable chemistry practices.

The broader implications of this research highlight how compounds like CAS No. 1353980-26-3 contribute to our understanding of drug discovery mechanisms. By integrating knowledge from organic chemistry, biochemistry, and computational biology, scientists can design molecules with tailored properties that address unmet medical needs. The versatility of 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester underscores its importance as a tool for both academic investigation and industrial development.

Looking ahead, future studies may focus on expanding the chemical library derived from this scaffold by introducing novel functional groups or exploring different protecting group strategies. Advances in biocatalysis could also enable more efficient production methods, aligning with global efforts to reduce environmental impact while maintaining high standards of chemical purity. As research progresses, CAS No. 1353980-26-3 will continue to serve as a cornerstone for innovation in pharmaceutical sciences.